- Taming the Chlorine Radical: Enforcing Steric Control over Chlorine-Radical-Mediated C-H Activation, Journal of the American Chemical Society, 2022, 144(3), 1464-1472
Cas no 51116-73-5 (Pentane,1-bromo-3-methyl-)
Pentane,1-bromo-3-methyl- structure
Product Name:Pentane,1-bromo-3-methyl-
Pentane,1-bromo-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentane,1-bromo-3-methyl-
- 1-BROMO-3-METHYLPENTANE
- 3-ETHYL-1-BUTYL BROMIDE
- 3-Ethyl-1-bromobutane
- 3-methyl-1-bromopentane
- 3-Methylpentylbromide
- 3-methyl-1-pentylbromide
- A1-03544
- BrCH2CH2CH(CH3)C2H5
- AKOS006276311
- SCHEMBL793184
- 51116-73-5
- EN300-674089
- Pentane, 1-bromo-3-methyl-
- d-1-Bromo-3-methylpentane
- DTXSID60871394
- 1-Bromo-3-methyl-pentane
-
- Inchi: 1S/C6H13Br/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3
- InChI Key: MDCCBJLCTOTLKM-UHFFFAOYSA-N
- SMILES: BrCCC(C)CC
Computed Properties
- Exact Mass: 164.02000
- Monoisotopic Mass: 164.020063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.2
Experimental Properties
- Density: 1.1770
- Melting Point: -44.22°C (estimate)
- Boiling Point: 147.26°C (estimate)
- Flash Point: 40.1°C
- Refractive Index: 1.4415
- PSA: 0.00000
- LogP: 2.81750
Pentane,1-bromo-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674089-0.05g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 0.05g |
$174.0 | 2025-03-13 | |
| Enamine | EN300-674089-0.1g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 0.1g |
$257.0 | 2025-03-13 | |
| Enamine | EN300-674089-0.25g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 0.25g |
$367.0 | 2025-03-13 | |
| Enamine | EN300-674089-0.5g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 0.5g |
$579.0 | 2025-03-13 | |
| Enamine | EN300-674089-1.0g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 1.0g |
$743.0 | 2025-03-13 | |
| Enamine | EN300-674089-2.5g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 2.5g |
$1454.0 | 2025-03-13 | |
| Enamine | EN300-674089-5.0g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 5.0g |
$2152.0 | 2025-03-13 | |
| Enamine | EN300-674089-10.0g |
1-bromo-3-methylpentane |
51116-73-5 | 95.0% | 10.0g |
$3191.0 | 2025-03-13 | |
| A2B Chem LLC | AG18774-2.5g |
1-BROMO-3-METHYLPENTANE |
51116-73-5 | 95% | 2.5g |
$1566.00 | 2024-04-19 | |
| A2B Chem LLC | AG18774-5g |
1-BROMO-3-METHYLPENTANE |
51116-73-5 | 95% | 5g |
$2301.00 | 2024-04-19 |
Pentane,1-bromo-3-methyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromotrichloromethane , 2769993-47-5 Solvents: Nitromethane ; 5 min, rt; cooled; 24 h, 28 °C
Reference
Pentane,1-bromo-3-methyl- Preparation Products
- 3-(chloromethyl)pentane (4737-41-1)
- 2-bromo-3-methylpentane (62168-41-6)
- 3-Bromo-3-methylpentane (25346-31-0)
- 3-(Bromomethyl)pentane (3814-34-4)
- Pentane,3-chloro-3-methyl- (918-84-3)
- 2-chloro-3-methylpentane (24319-09-3)
- Pentane, 1-chloro-3-methyl- (62016-93-7)
- Pentane,1-bromo-3-methyl- (51116-73-5)
Pentane,1-bromo-3-methyl- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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